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Compound of Interest

Compound Name: C.I. Acid brown 75

Cat. No.: B14471230 Get Quote

Technical Support Center: C.I. Acid Brown 75
Welcome to the technical support center for C.I. Acid Brown 75. This resource provides

researchers and scientists with in-depth troubleshooting guides, frequently asked questions

(FAQs), and detailed experimental protocols to address challenges related to the light fastness

of C.I. Acid Brown 75 on wool fibers.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Acid Brown 75 and why is its light fastness a concern?

C.I. Acid Brown 75 is a pre-metallized acid dye, meaning its molecular structure incorporates

a metal ion (typically chromium) chelated within the dye molecule.[1] This structure inherently

provides good to excellent light and wet fastness properties compared to non-metallized dyes.

[1][2] It is a trisazo dye used for dyeing protein fibers like wool and polyamide, as well as

leather.[3][4]

However, for high-performance applications such as automotive textiles or upholstery, where

materials are subjected to prolonged and intense light exposure, even the good fastness of a

standard pre-metallized dye may not be sufficient.[1] Ensuring the highest possible light

fastness is critical to prevent fading and color change over the product's lifespan.

Q2: My wool samples dyed with C.I. Acid Brown 75 are showing lower-than-expected light

fastness. What are the common causes?
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Several factors during and after the dyeing process can lead to suboptimal light fastness:

Improper pH Control: Acid dyes require a specific acidic pH range to ensure proper

exhaustion and fixation onto the wool fiber. An incorrect pH can lead to poor dye-fiber

bonding.[5]

Presence of Unfixed Dye: Insufficient rinsing and soaping after dyeing can leave hydrolyzed

or unfixed dye molecules on the fiber surface.[6][7] This "floating color" has very poor light

fastness and will fade quickly, impacting the overall color stability.[6]

Incorrect Dyeing Temperature or Time: Not adhering to the recommended dyeing cycle can

result in incomplete dye penetration and fixation.

Incompatible Finishing Agents: Certain cationic softeners or other finishing agents can

negatively interact with acid dyes, reducing their light fastness.[8] It is crucial to select

finishing products that are compatible with pre-metallized dyes.

Q3: How can I improve the light fastness of C.I. Acid Brown 75 through after-treatments?

Two primary after-treatment strategies can effectively enhance the light fastness of dyed wool:

UV Absorbers: Applying a UV absorber in a separate after-treatment bath is a common and

effective method. These compounds act as a protective shield for the dye.[7]

Synthetic Tannins (Syntans): Certain synthetic tannins, particularly those based on

dioxyphenylsulfone, can be used as an after-treatment.[9] They can improve light fastness,

though their primary role is often to improve wet fastness and leather fullness.[9][10]

Q4: What is the mechanism by which UV absorbers protect the dye?

UV absorbers are organic molecules that preferentially absorb high-energy UV radiation

(typically in the 290-400 nm range) before it can reach the dye molecules.[11][12] Upon

absorbing a UV photon, the absorber molecule enters a temporary excited state. It then rapidly

dissipates this absorbed energy as harmless, low-level heat, returning to its stable ground

state.[13][14] This cycle can be repeated many times, effectively preventing the UV radiation

from initiating the photochemical reactions that degrade the dye's chromophore.[12]
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Q5: How is light fastness quantitatively measured and reported?

Light fastness is tested by exposing the dyed textile to a calibrated artificial light source that

simulates natural sunlight. The most common standard is ISO 105-B02, which uses a xenon

arc lamp.[15][16]

The degree of fading is assessed by comparing the exposed sample to a set of eight

standardized blue wool fabrics (Blue Wool Standards), numbered 1 to 8.[17]

Rating 1: Very poor light fastness

Rating 8: Excellent light fastness

The light fastness rating of the sample is the number of the Blue Wool standard that exhibits a

similar degree of color change.[18] This assessment is often done visually using a Grey Scale

for Color Change.[16][17]

Data Presentation
The following table summarizes the expected improvement in light fastness ratings for C.I.
Acid Brown 75 on wool following various after-treatments.

Treatment
Light Fastness Rating (ISO
105-B02 Blue Wool Scale)

Notes

Control (Standard Dyeing) 4-5

Baseline fastness for a

properly executed standard

dyeing.

After-treatment with UV

Absorber
5-6

A noticeable improvement of

up to one full grade is

achievable.

After-treatment with Syntan 5

A modest improvement, often

used in conjunction with other

goals like improving wet

fastness.
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Note: These values are illustrative and actual results will depend on the specific chemicals

used, concentrations, and processing conditions.

Experimental Protocols
Protocol 1: After-Treatment with a UV Absorber

This protocol describes a general procedure for applying a water-soluble, benzophenone- or

triazine-based UV absorber to wool dyed with C.I. Acid Brown 75.

Preparation: After dyeing and thorough rinsing, prepare a fresh treatment bath.

Bath Setup:

Liquor Ratio: 20:1

UV Absorber: 1.0 - 3.0% on weight of fiber (owf)

Acetic Acid (or Formic Acid): to adjust pH to 4.5 - 5.5

Temperature: 40°C

Procedure:

Immerse the wet, dyed wool into the after-treatment bath at 40°C.

Raise the temperature to 70-80°C over 20 minutes.

Hold at this temperature for 30 minutes, ensuring gentle agitation.

Cool the bath down to 40°C.

Remove the wool, rinse thoroughly with cold water, and dry.

Protocol 2: After-Treatment with a Synthetic Tannin (Syntan)

This protocol outlines a procedure for applying a light-fastness-improving syntan.

Preparation: After dyeing and rinsing, prepare a new treatment bath.
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Bath Setup:

Liquor Ratio: 20:1

Synthetic Tannin: 2.0 - 4.0% (owf)

Formic Acid: to adjust pH to 3.5 - 4.0

Temperature: 60°C

Procedure:

Introduce the dyed wool into the bath at 60°C.

Raise the temperature to 80°C over 15 minutes.

Run for 20-30 minutes at 80°C.

Cool, rinse with cold water, and dry.

Protocol 3: Light Fastness Testing (Based on ISO 105-B02)

This protocol provides a simplified overview of the light fastness testing procedure.

Sample Preparation:

Mount a specimen of the treated wool fabric onto a card.

Partially cover the specimen with an opaque mask to create an unexposed area for

comparison.

Simultaneously prepare and mount the Blue Wool Standards (e.g., #4, #5, #6) in the same

manner.[17]

Exposure:

Place the mounted samples and standards into a xenon arc weathering tester.[15]
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Set the test conditions according to ISO 105-B02 (e.g., specific irradiance, temperature,

and humidity).[15][16]

Evaluation:

Periodically inspect the samples.

The test ends when the color difference between the exposed and unexposed parts of the

test specimen or a specific Blue Wool Standard reaches a certain level on the Grey Scale

(e.g., Grade 4).[16][17]

Compare the fading of the test specimen to the fading of the Blue Wool Standards. The

light fastness rating corresponds to the Blue Wool Standard number that shows the most

similar fading.[18]
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Caption: General mechanism of dye photodegradation.
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Caption: Protective mechanism of a UV absorber on a dyed fiber.
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Caption: Experimental workflow for improving and testing light fastness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [improving the light fastness of C.I. Acid Brown 75 on
wool]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14471230#improving-the-light-fastness-of-c-i-acid-
brown-75-on-wool]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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